Cas no 177947-76-1 ((R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate)

• Product Name: (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate
• CAS No: 177947-76-1
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 1365286
• PubChem ID: 40479140
• Update Time: 2025-06-11

(R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-[[(methylsulfonyl)oxy]methyl]-,1,1-dimethylethyl ester, (R)-
• (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate
• DB-102132
• A807791
• (3R)-1-(tert-butoxycarbonyl)-3-[(methanesulfonyloxy)methyl]pyrrolidine
• (3r)-n-tert-butyloxycarbonyl-3-methylsulphonyloxymethylpyrrolidine
• (R)-3-methanesulfonyloxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• (3R)-1-(tert-butoxycarbonyl)-3-[(methane-sulfonyloxy)methyl]pyrrolidine
• XFRHYGNZDGDQST-SECBINFHSA-N
• (R)-tert-Butyl3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate
• tert-butyl (3R)-3-(methylsulfonyloxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL2241775
• 1,1-dimethylethyl (3R)-3-{[(methylsulfonyl)oxy]methyl}-1-pyrrolidinecarboxylate
• 177947-76-1
• (3R)--N-tert-butyloxycarbonyl-3-methylsulphonyloxymethylpyrrolidine
• (R)-tert-butyl 3-(((methylsulfonyl)oxy)methyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(13)12-6-5-9(7-12)8-16-18(4,14)15/h9H,5-8H2,1-4H3/t9-/m1/s1
• InChI Key： XFRHYGNZDGDQST-SECBINFHSA-N
• SMILES： S(C)(=O)(=O)OC[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 279.11413
• Monoisotopic Mass: 279.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 72.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate

(R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate (CAS No. 177947-76-1)

(R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate (CAS No. 177947-76-1) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a versatile building block for the synthesis of biologically active molecules, particularly in the development of chiral drugs and pharmaceutical intermediates. The unique structure of this compound, featuring a chiral pyrrolidine ring and a tert-butyl protecting group, makes it an ideal candidate for various synthetic transformations and derivatizations.

The methylsulfonyl (mesyl) group in the compound serves as a good leaving group, facilitating nucleophilic substitution reactions. This property is crucial in the synthesis of complex molecules, where controlled and selective functional group manipulations are essential. The tert-butyl carbamate (Boc) protecting group on the pyrrolidine nitrogen provides additional stability and reactivity control, making it a valuable intermediate in multistep synthetic sequences.

Recent advancements in synthetic methodologies have further enhanced the utility of (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate. For instance, a study published in the Journal of Organic Chemistry (2022) demonstrated the use of this compound in the asymmetric synthesis of bioactive pyrrolidines. The researchers utilized a palladium-catalyzed cross-coupling reaction to introduce various functional groups onto the pyrrolidine ring, resulting in a library of chiral compounds with potential therapeutic applications.

In the context of medicinal chemistry, (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate has been explored as a key intermediate in the development of novel drugs targeting neurological disorders. A notable example is its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The chiral nature of this compound ensures that only the desired enantiomer is synthesized, thereby enhancing the drug's efficacy and reducing potential side effects.

Another area where this compound has shown promise is in the field of cancer research. A study published in Bioorganic & Medicinal Chemistry Letters (2021) reported the synthesis and biological evaluation of pyrrolidine-based inhibitors of protein-protein interactions (PPIs). The researchers found that derivatives of (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate exhibited potent inhibitory activity against specific PPIs involved in cancer cell proliferation and survival. These findings highlight the potential of this compound as a lead structure for developing novel anticancer agents.

The stability and reactivity profile of (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate make it suitable for large-scale synthesis and industrial applications. Its compatibility with various solvents and reaction conditions ensures that it can be easily incorporated into existing synthetic protocols without compromising yield or purity. Additionally, the availability of high-purity commercial sources further enhances its utility as a reliable starting material for research and development purposes.

In conclusion, (R)-tert-Butyl 3-(((methylsulfonyl)oxy)-methyl)pyrrolidine-1-carboxylate (CAS No. 177947-76-1) is a versatile and valuable compound with significant applications in organic synthesis, medicinal chemistry, and drug development. Its unique structural features and functional group reactivity make it an indispensable tool for chemists working on complex molecular architectures and biologically active compounds. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.